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Compound of Interest

5-Bromo-2-
Compound Name:
methoxybenzenesulfonyl chloride

cat. No.: B1268023

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-
methoxybenzenesulfonyl chloride, a key intermediate in organic synthesis with potential
applications in medicinal chemistry. This document details its chemical structure, physical and
chemical properties, synthesis, and reactivity, with a focus on its utility in the development of
novel compounds.

Core Chemical Data

5-Bromo-2-methoxybenzenesulfonyl chloride is a substituted aromatic sulfonyl chloride. Its
structure is characterized by a benzene ring functionalized with a bromo, a methoxy, and a

sulfonyl chloride group.

Physicochemical Properties

The key physicochemical properties of 5-Bromo-2-methoxybenzenesulfonyl chloride are
summarized in the table below for easy reference.
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Property Value Reference
CAS Number 23095-05-8 [11[2][3]
Molecular Formula C7HeBrClOsS [2][3]
Molecular Weight 285.54 g/mol [2]
Appearance White to off-white solid [3]

Melting Point 115-118 °C [3][4]
Boiling Point 362.3 °C (Predicted) [3]

Density 1.717 g/cm3 [3]

SMILES COclcce(Br)cclS(Ch(=0)=0

1S/C7H6BICIO3S/c1-12-6-3-2-
InChl 5(8)4-7(6)13(9,10)11/h2-
4H,1H3

Spectral Data

While specific spectral data from primary literature is not readily available in the conducted
search, researchers can expect characteristic spectroscopic signatures. The 1H NMR spectrum
would show signals corresponding to the aromatic protons and the methoxy group protons. The
13C NMR would display peaks for the aromatic carbons, the methoxy carbon, and the carbon
bearing the sulfonyl chloride group. Infrared (IR) spectroscopy would reveal characteristic
absorption bands for the sulfonyl chloride (S=0O stretching), C-O-C stretching of the methoxy
group, and C-Br stretching. Mass spectrometry would show the molecular ion peak and
characteristic isotopic patterns for bromine and chlorine.

Synthesis of 5-Bromo-2-methoxybenzenesulfonyl
Chloride

The synthesis of 5-Bromo-2-methoxybenzenesulfonyl chloride can be achieved via the
chlorosulfonation of 4-bromoanisole.
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Experimental Protocol: Chlorosulfonation of 4-
Bromoanisole (Representative)

This protocol is based on a cited synthesis and provides a general procedure.[5] Researchers

should consult the primary literature for specific details and safety precautions.

Materials:

4-Bromoanisole

Chlorosulfonic acid

Ice

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a flask equipped with a dropping funnel and a stirrer, cool chlorosulfonic acid to 0 °C using
an ice bath.

Slowly add 4-bromoanisole to the cooled chlorosulfonic acid with constant stirring,
maintaining the temperature between 0 and 25 °C.

After the addition is complete, continue stirring for approximately 30 minutes at the same
temperature.

Carefully guench the reaction mixture by pouring it onto crushed ice.

Extract the product with dichloromethane.
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Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure to yield the crude product.

The crude product can be further purified by recrystallization from a suitable solvent system.

Chemical Reactivity and Applications

5-Bromo-2-methoxybenzenesulfonyl chloride is a versatile reagent, primarily used for the
synthesis of sulfonamides and as a building block in cross-coupling reactions.

Synthesis of Sulfonamides

The reaction of 5-Bromo-2-methoxybenzenesulfonyl chloride with primary or secondary
amines in the presence of a base yields the corresponding sulfonamides. These compounds
are of significant interest in drug discovery due to their diverse biological activities.

This is a general procedure and may require optimization for specific substrates.
Materials:

e 5-Bromo-2-methoxybenzenesulfonyl chloride

e Amine (primary or secondary)

e Pyridine or another suitable base

e Dichloromethane (or other suitable aprotic solvent)

e Hydrochloric acid (1 M)

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate
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Procedure:

¢ Dissolve the amine in dichloromethane and add pyridine.

 To this solution, add a solution of 5-Bromo-2-methoxybenzenesulfonyl chloride in
dichloromethane dropwise at room temperature.

« Stir the reaction mixture for several hours until the reaction is complete (monitored by TLC).

e Wash the reaction mixture with 1 M HCI, saturated sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous sodium sulfate and filter.

o Concentrate the filtrate under reduced pressure to obtain the crude sulfonamide.

Purify the crude product by column chromatography or recrystallization.

Palladium-Catalyzed Cross-Coupling Reactions

The bromo substituent on the aromatic ring allows for participation in various palladium-
catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This
enables the introduction of diverse functionalities at this position, further expanding the
molecular diversity of potential drug candidates.

Visualization of Structures and Workflows
Chemical Structure of 5-Bromo-2-
methoxybenzenesulfonyl Chloride
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Caption: Chemical structure of 5-Bromo-2-methoxybenzenesulfonyl chloride.
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Caption: General experimental workflow for the synthesis of sulfonamides.

Biological Activity and Drug Development Potential

While specific studies on the biological activity of direct derivatives of 5-Bromo-2-
methoxybenzenesulfonyl chloride are not extensively documented in the searched literature,
the broader class of sulfonamides is well-established in medicinal chemistry. They exhibit a
wide range of pharmacological activities, including antibacterial, anticancer, and anti-
inflammatory properties. The presence of the bromo and methoxy groups on the aromatic ring
of this particular reagent offers opportunities for further functionalization and modulation of the
physicochemical and pharmacokinetic properties of the resulting sulfonamides, making it a
valuable starting material for the synthesis of new chemical entities in drug discovery programs.
No specific signaling pathways associated with derivatives of this compound were identified in
the literature search.

Conclusion

5-Bromo-2-methoxybenzenesulfonyl chloride is a valuable and versatile building block for
organic synthesis, particularly for the preparation of sulfonamides and for use in cross-coupling
reactions. Its ready availability and reactivity make it an important tool for researchers and
scientists in the field of medicinal chemistry and drug development. The provided protocols and
data serve as a foundational guide for the utilization of this compound in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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